Cas no 83314-48-1 (2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile)

• Product Name: 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile
• CAS No: 83314-48-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD33020223
• CID: 5666802
• PubChem ID: 12827589
• Update Time: 2025-10-17

2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-27707678
• 2-(4-methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile
• 83314-48-1
• 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile

• MDL： MFCD33020223
• Inchi： 1S/C13H16N2O/c1-15-9-3-8-13(15,10-14)11-4-6-12(16-2)7-5-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： UNAHDGVFECZDIV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(C#N)CCCN1C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile

Introduction to 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile (CAS No: 83314-48-1)

The compound 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile, identified by the CAS number 83314-48-1, is a highly specialized organic chemical with significant applications in various scientific and industrial fields. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with a methoxyphenyl group and a cyano group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile in the field of pharmacology, particularly in the development of novel drug candidates. Researchers have explored its role as a ligand in various receptor systems, demonstrating its ability to modulate biological pathways associated with central nervous system disorders. The compound's ability to interact with specific protein targets has been extensively studied, providing insights into its potential therapeutic applications.

In terms of synthesis, the compound can be prepared through a variety of methodologies, including nucleophilic substitution and cyclization reactions. These methods have been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries. The synthesis process involves the careful selection of reagents and reaction conditions to ensure the stability and functionality of the resulting product.

The physical properties of 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile are also noteworthy. It exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes, including chromatographic separations and crystallization techniques.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its electronic structure, conformational flexibility, and interactions with biological systems. For instance, molecular docking simulations have revealed that the compound can bind effectively to certain G-protein coupled receptors (GPCRs), suggesting its potential role in drug discovery efforts targeting neurodegenerative diseases.

In addition to its pharmacological applications, 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property opens up new avenues for its application in catalysis, sensing technologies, and nanomaterial synthesis.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it undergoes biodegradation under specific environmental conditions, reducing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-(4-Methoxyphenyl)-1-methylpyrrolidine-2-carbonitrile (CAS No: 83314-48-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as an important tool in both academic research and industrial innovation. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in the advancement of science and technology.